Cas no 1513119-35-1 (2-Amino-6-bromo-3-chloro-5-fluorobenzoic acid)

• Product Name: 2-Amino-6-bromo-3-chloro-5-fluorobenzoic acid
• CAS No: 1513119-35-1
• MF: C₇H₄BrClFNO₂
• MW: 268.46756362915
• MDL: MFCD23795936
• CID: 2949408
• PubChem ID: 79929259
• Update Time: 2025-06-08

2-Amino-6-bromo-3-chloro-5-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-bromo-3-chloro-5-fluorobenzoic acid
• AK608483
• C72873
• DB-134617
• 1513119-35-1
• CS-0098662
• 2-Amino-6-bromo-3-chloro-5-fluorobenzoicacid
• AKOS018488794
• DS-19826
• MFCD23795936

• MDL： MFCD23795936
• Inchi： 1S/C7H4BrClFNO2/c8-5-3(10)1-2(9)6(11)4(5)7(12)13/h1H,11H2,(H,12,13)
• InChI Key： WRCZGYIVEVFSBI-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(=C1C(=O)O)N)Cl)F

Computed Properties

• Exact Mass: 266.90980g/mol
• Monoisotopic Mass: 266.90980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3
• XLogP3: 2.7

Additional information on 2-Amino-6-bromo-3-chloro-5-fluorobenzoic acid

Comprehensive Overview of 2-Amino-6-bromo-3-chloro-5-fluorobenzoic acid (CAS No. 1513119-35-1)

2-Amino-6-bromo-3-chloro-5-fluorobenzoic acid (CAS No. 1513119-35-1) is a multifunctional halogenated benzoic acid derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique substituted aromatic ring, serves as a critical intermediate in the synthesis of complex molecules. Its molecular structure, featuring amino, bromo, chloro, and fluoro substituents, enables diverse reactivity patterns, making it invaluable for medicinal chemistry and material science applications.

The growing demand for fluorinated compounds in drug discovery has positioned 2-Amino-6-bromo-3-chloro-5-fluorobenzoic acid as a focal point for researchers. Fluorination is a key strategy to enhance metabolic stability and bioavailability, aligning with trends in precision medicine and targeted therapies. Recent studies highlight its utility in developing kinase inhibitors and antibacterial agents, addressing global health challenges such as antibiotic resistance and cancer treatment optimization.

From an industrial perspective, this compound’s halogen-rich structure facilitates cross-coupling reactions, a hot topic in green chemistry and sustainable synthesis. Researchers are exploring its role in Pd-catalyzed reactions and C-H activation processes, which minimize waste and improve atom economy. These advancements resonate with the circular economy movement, a priority for modern chemical enterprises.

Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing 2-Amino-6-bromo-3-chloro-5-fluorobenzoic acid, ensuring purity and consistency. Quality control is paramount, as impurities can impact downstream applications in API manufacturing or electronic materials. The compound’s stability under various conditions is also a frequent subject of inquiry, particularly for storage and transport logistics.

In the context of AI-driven drug design, 2-Amino-6-bromo-3-chloro-5-fluorobenzoic acid is a candidate for virtual screening libraries. Computational models predict its binding affinity to biological targets, accelerating hit identification. This aligns with the rise of digital chemistry platforms, which reduce R&D timelines and costs—a trending topic in biotech innovation forums.

Environmental and regulatory considerations are equally critical. While not classified as hazardous, its halogenated nature warrants evaluation under REACH and EPA guidelines. Sustainable disposal methods and biodegradation studies are emerging research areas, reflecting the industry’s shift toward eco-friendly practices.

For suppliers and distributors, CAS No. 1513119-35-1 represents a niche yet expanding market. Custom synthesis and scale-up protocols are frequently searched topics, underscoring the need for reliable production methodologies. The compound’s compatibility with continuous flow chemistry systems is another area of exploration, catering to the demand for process intensification.

In summary, 2-Amino-6-bromo-3-chloro-5-fluorobenzoic acid exemplifies the intersection of structural complexity and practical utility. Its applications span life sciences, advanced materials, and catalysis, making it a versatile tool for scientific advancement. As research evolves, this compound will likely play a pivotal role in addressing global health and sustainability challenges.